Cas no 67905-11-7 (1-amino-5,8-dihydroxy-4-[(2-hydroxyethyl)amino]anthraquinone)

• Product name: 1-amino-5,8-dihydroxy-4-[(2-hydroxyethyl)amino]anthraquinone
• CAS No: 67905-11-7
• MF: C₁₆H₁₄N₂O₅
• MW: 314.29276
• CID: 967653
• PubChem ID: 106019

1-amino-5,8-dihydroxy-4-[(2-hydroxyethyl)amino]anthraquinone Chemical and Physical Properties

Names and Identifiers

• 1-amino-5,8-dihydroxy-4-[(2-hydroxyethyl)amino]anthraquinone
• 1-amino-5,8-dihydroxy-4-(2-hydroxyethylamino)anthracene-9,10-dione
• 1-Amino-4-((2-hydroxyethyl)amino)-5,8-dihydroxyanthraquinone
• 1-Amino-5,8-dihydroxy-4-((2-hydroxyethyl)amino)anthraquinone
• 1-amino-5,8-dihydroxy-4-[(2-hydroxyethyl)amino]anthracene-9,10-dione
• 9,10-Anthracenedione, 1-amino-5,8-dihydroxy-4-((2-hydroxyethyl)amino)-
• DTXSID4070794
• 67905-11-7
• 9,10-Anthracenedione, 1-amino-5,8-dihydroxy-4-[(2-hydroxyethyl)amino]-
• EINECS 267-630-8
• NS00036263
• FKAQSUQGHZYXTL-UHFFFAOYSA-N

• Inchi： InChI=1S/C16H14N2O5/c17-7-1-2-8(18-5-6-19)12-11(7)15(22)13-9(20)3-4-10(21)14(13)16(12)23/h1-4,18-21H,5-6,17H2
• InChI Key： FKAQSUQGHZYXTL-UHFFFAOYSA-N
• SMILES： C1=CC(=C2C(=C1N)C(=O)C3=C(C=CC(=C3C2=O)O)O)NCCO

Computed Properties

• Exact Mass: 314.09032
• Monoisotopic Mass: 314.090272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• XLogP3: 1.9

Experimental Properties

• Density: 1.639
• Boiling Point: 695.3°C at 760 mmHg
• Flash Point: 374.3°C
• Refractive Index: 1.806
• PSA: 132.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones